N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-tert-butyl-2-[5-(3-ethoxy-4-methoxyphenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C16H23N5O3/c1-6-24-13-9-11(7-8-12(13)23-5)15-18-20-21(19-15)10-14(22)17-16(2,3)4/h7-9H,6,10H2,1-5H3,(H,17,22)
• InChI Key: UIYIDOUXVTVAAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2=NN(N=N2)CC(=O)NC(C)(C)C)OC
• Molecular Formula: C16H23N5O3
• Molecular Weight: 333.39 g/mol

Description

N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide, also known as TAK-220, is a novel and selective antagonist of the chemokine receptor CCR5. It was first synthesized in 2007 by researchers at Takeda Pharmaceuticals as a potential therapeutic agent for the treatment of HIV/AIDS and other inflammatory diseases. Since then, TAK-220 has been the subject of numerous scientific studies exploring its synthesis method, mechanism of action, biochemical and physiological effects, and potential applications in research.

Mechanism of Action

N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide acts as a competitive antagonist of CCR5, binding to the receptor and preventing the binding of its natural ligands such as RANTES and MIP-1α. This blockade of CCR5 signaling inhibits the recruitment and activation of immune cells such as T cells, macrophages, and dendritic cells, which play a key role in inflammation and immune response. By modulating the activity of CCR5, N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide can influence various physiological processes such as chemotaxis, angiogenesis, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide can effectively block CCR5-mediated signaling in vitro and in vivo, with high selectivity and potency. It has been shown to reduce HIV replication and viral load in animal models and human clinical trials, as well as attenuate inflammatory responses in various disease models. N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide has also been reported to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide has several advantages as a research tool, including its high selectivity and potency for CCR5, its well-characterized mechanism of action, and its availability as a commercial product. However, it also has some limitations, such as its relatively high cost, limited solubility in aqueous solutions, and potential off-target effects on other chemokine receptors. In addition, the use of N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide in research requires careful consideration of its potential effects on immune cell function and the interpretation of experimental results.

Future Directions

There are several potential future directions for research on N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide and its applications. One area of interest is the development of more potent and selective CCR5 antagonists for use in HIV/AIDS therapy. Another area is the investigation of the role of CCR5 in various disease models, such as cancer and autoimmune disorders, and the potential therapeutic benefits of CCR5 blockade. Additionally, the use of N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide as a research tool for studying immune cell function and chemokine signaling pathways could lead to new insights into the mechanisms of inflammation and immune response.

Scientific Research Applications

N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide has been primarily studied for its potential application in HIV/AIDS research, as CCR5 is a co-receptor for HIV entry into host cells. By blocking CCR5, N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide could potentially inhibit viral replication and reduce viral load in infected individuals. In addition, N-(tert-butyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide has been investigated for its role in other inflammatory diseases such as multiple sclerosis, rheumatoid arthritis, and cancer. It has also been used as a tool for studying the role of CCR5 in immune cell migration and function.